Cas no 65775-46-4 (2,3,4,5-Tetraethyl-1,1'-biphenyl)

2,3,4,5-Tetraethyl-1,1'-biphenyl structure
65775-46-4 structure
Product Name:2,3,4,5-Tetraethyl-1,1'-biphenyl
CAS No:65775-46-4
MF:C20H26
MW:266.420445919037
CID:388863
PubChem ID:22103898
Update Time:2024-03-01

2,3,4,5-Tetraethyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, tetraethyl-
    • 1,2,3,4-tetraethyl-5-phenylbenzene
    • tetraethylbiphenyl
    • 2,3,4,5-Tetraethyl-1,1'-biphenyl
    • 1,1'-Biphenyl, 2,3,4,5-tetraethyl-
    • Inchi: 1S/C20H26/c1-5-15-14-20(16-12-10-9-11-13-16)19(8-4)18(7-3)17(15)6-2/h9-14H,5-8H2,1-4H3
    • InChI Key: LYYLSKXZNTXVBW-UHFFFAOYSA-N
    • SMILES: C1(CC)C(CC)=C(C2C=CC=CC=2)C=C(CC)C=1CC

Computed Properties

  • Exact Mass: 266.203450829g/mol
  • Monoisotopic Mass: 266.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 6.7

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